N-(3-ethylphenyl)-2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-[[5-(2-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O2S/c1-3-17-9-8-10-18(15-17)24-21(29)16-31-23-26-25-22(28(23)27-13-6-7-14-27)19-11-4-5-12-20(19)30-2/h4-15H,3,16H2,1-2H3,(H,24,29)
• InChI Key: KRNXFAHNFMRSKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC=C4OC
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. Techniques like thermal analysis, spectroscopy, and chromatography can be used.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling and using the compound. This includes toxicity, flammability, and environmental impact.